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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Basic Red 51 as a Model Compound
Basic Red 51, a cationic azo dye, serves as a valuable model compound in cosmetic science

research, particularly in the development and safety assessment of hair dyes and other topical

products.[1] Its chemical name is 2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-1H-

imidazolium Chloride.[1][2] As a direct dye, it adheres to substrates through electrostatic

interactions without requiring a chemical reaction, making it an ideal candidate for studying dye

formulation, stability, colorfastness, and interactions with biological surfaces like hair and skin.

[1][2] Its well-defined chemical structure and properties facilitate its use in toxicology studies to

understand the potential risks of cosmetic ingredients and in developing advanced analytical

methods for their detection.[1]

Physicochemical Properties
The key physicochemical properties of Basic Red 51 are summarized below. This data is

essential for formulation development, analytical method design, and toxicological assessment.
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Property Value Reference

INCI Name Basic Red 51 [3]

CAS Number 77061-58-6; 12270-25-6 [1][4][5]

Molecular Formula C₁₃H₁₈ClN₅ [1][5][6]

Molecular Weight 279.77 g/mol [4][5][6]

Appearance
Bright red powder or crystalline

solid
[6]

Solubility Soluble in water and alcohol [4]

Melting Point ~197-200 °C (decomposes) [4][6]

LogP 1.88 (at 25 °C) [4]

Absorption Max (λmax) Approximately 523 nm [3]

Applications in Cosmetic Science Research
Model for Hair Dye-Fiber Interaction
Basic Red 51 is a quintessential model for semi-permanent hair dyes.[7] Its cationic nature,

due to the positively charged imidazolium ring, is fundamental to its mechanism of action.[1][8]

Hair keratin possesses a net negative charge from amino acid residues, leading to a strong

electrostatic attraction that binds the dye to the hair surface.[8] This interaction is non-covalent,

which is characteristic of temporary and semi-permanent colorants that are gradually removed

by washing.[2]
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Caption: Electrostatic interaction between cationic Basic Red 51 and anionic hair keratin.

Model for Skin Permeation and Toxicology
The potential for systemic exposure to cosmetic ingredients through dermal absorption is a

primary safety concern.[9] Basic Red 51 is used as a model penetrant to investigate the barrier

function of the skin and to evaluate the cytotoxicity of topically applied substances. Studies

have shown that it can penetrate the skin and, at certain concentrations, induce cytotoxic

effects in human skin cells.[6][9]

Research on immortalized human keratinocytes (HaCaT cells) has demonstrated that Basic
Red 51 can induce the production of reactive oxygen species (ROS), leading to oxidative

stress, DNA damage, and apoptosis (programmed cell death) mediated by caspase-3

activation.[1][9]
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1. Prepare Skin Membrane
(Human or Animal Epidermis,

~200-400 µm thick)

2. Mount Skin in Franz Cell
(Stratum corneum facing donor)

3. Equilibrate System
(Receptor fluid at 32°C)

4. Apply Test Formulation
(e.g., 0.2-1.0% Basic Red 51,

~10-20 mg/cm²)

5. Expose for Defined Period
(e.g., 30 min, simulating use)

6. Remove Excess Formulation
(Wash skin surface)

7. Sample Receptor Fluid
(Collect at intervals over 24-48h)

8. Analyze Samples
(e.g., HPLC, LSC for radiolabeled compound)

9. Mass Balance Calculation
(Quantify dye in all compartments)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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